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Compound of Interest |

Compound Name: 1-Azido-3-iodobenzene
CAS No.: 54467-96-8
Cat. No.: B1523093

Get Quote

\ J

Bifunctional Molecular Probes in Chemical Biology and Drug Discovery

Executive Summary

1-Azido-3-iodobenzene (CAS: 54467-96-8), also known as

-iodoazidobenzene, serves as a high-value heterobifunctional linker in proteomic profiling and
medicinal chemistry. Its utility is derived from its orthogonal reactivity: the azide moiety
functions as a bioorthogonal handle (via Click chemistry) or a photoaffinity label (via nitrene
generation), while the aryl iodide provides a site for cross-coupling (Suzuki-Miyaura,
Sonogashira) or radioiodination (

). This guide details the physiochemical profile, synthesis, and safety protocols required to
utilize this compound effectively in high-stakes research environments.

Part 1: Chemical Identity & Physiochemical Profile

The physical properties of 1-azido-3-iodobenzene are dominated by the heavy iodine atom
and the energetic azide group. Unlike standard reagents, its handling requires an
understanding of its potential for explosive decomposition and photolytic instability.

Table 1: Physiochemical Specifications[1]
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Property Value | Description Notes
CAS Number 54467-96-8 Primary identifier.
Molecular Formula
] High MW due to lodine (126.9
Molecular Weight 245.02 g/mol
amu).
) Darkens upon oxidation or
Appearance Yellow to orange oil ]
photolysis.
) ) Significantly denser than water
Density ~1.6 - 1.8 g/mL (Predicted) )
due to lodine.
Theoretical BP >200°C;
Boiling Point DO NOT DISTILL Decomposes/Explodes
>100°C.
Solubility DCM, Chloroform, DMSO Insoluble in water.
Strong antisymmetric azide
Diagnostic IR stretch (
).

Characterization Logic (Self-Validation)

« Infrared Spectroscopy (IR): The most reliable immediate validation of synthesis is the

appearance of a strong, distinct peak at

. Absence of this peak indicates failed azidation; presence of broad peaks >3300 cm

indicates unreacted aniline.

* NMR Stability: The compound must be stored in the dark. In

-NMR, the protons ortho to the iodine and azide groups will show distinct splitting patterns
characteristic of meta-substitution (singlet-like appearance for the proton between | and

).

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1523093?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Part 2: Synthesis & Purification Protocol

Objective: Synthesis of 1-azido-3-iodobenzene from 3-iodoaniline via diazotization. Safety
Pre-requisite: Perform behind a blast shield. Use plastic spatulas (avoid metal-azide contact).
Work under red light or low light to prevent photolysis.

Reagents

e Precursor: 3-lodoaniline (1.0 eq)
e Diazotization: Sodium Nitrite (

, 1.2 eq), HCI (6M) or

e Azidation: Sodium Azide (

, 1.5 eq).

o Solvent: Water (reaction), Ethyl Acetate (extraction).

Step-by-Step Methodology

e Amine Activation:
o Dissolve 3-iodoaniline in 6M HCI at

in a round-bottom flask.

o Mechanistic Insight: Acidification protonates the amine, solubilizing it and preparing it for
nitrosation. The temperature must remain

to prevent the unstable diazonium intermediate from decomposing into a phenol.
» Diazotization (The Critical Step):
o Add aqueous

dropwise, maintaining internal temp
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o Validation: Use starch-iodide paper.[2] An instant blue-black color confirms excess nitrous
acid (indicating complete conversion of amine).

o Reaction:
o Azidation (Nucleophilic Substitution):
o Add aqueous

dropwise to the diazonium salt solution. Caution: Vigorous evolution of
gas will occur.

o Mechanistic Insight: The azide ion (

) attacks the diazonium electrophile. This is an
-like substitution where
is the leaving group.

o Stir for 1-2 hours at
, then allow to warm to room temperature.

e Workup & Purification (The Safety Filter):

[¢]

Extract with Ethyl Acetate (

). Wash organics with saturated

and brine.

[¢]

Dry over

and concentrate in vacuo at room temperature. Do not heat the water bath >30°C.

[e]

Purification: Silica gel column chromatography (Hexanes/EtOAc).

o

CRITICAL: Do NOT attempt vacuum distillation. Aryl azides can detonate upon heating.
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Part 3: Applications & Mechanism (The "Why")

1-Azido-3-iodobenzene acts as a "switchable" probe. The iodine allows for initial attachment
to a drug scaffold (via Pd-catalyzed coupling), and the azide serves as the dormant warhead

for target identification.

Workflow Visualization

The following diagram illustrates the orthogonal reactivity pathways:
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Figure 1: Orthogonal reaction pathways for 1-Azido-3-iodobenzene. The iodine atom
facilitates scaffold attachment, while the azide enables either 'Click’ conjugation or photo-

activated protein crosslinking.

1. Photoaffinity Labeling (PAL)

Upon irradiation (typically UV-B, ~300 nm), the aryl azide extrudes

to form a singlet aryl nitrene.[3]

e Mechanism: The electron-deficient nitrene inserts into nearby

or
bonds of the target protein.

o Advantage: The iodine substituent exerts a "heavy atom effect,” which can facilitate
intersystem crossing to the triplet nitrene, potentially altering insertion selectivity, though the
primary utility of the iodine here is often for radioactive tracking (
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2. Bioorthogonal Click Chemistry

The azide is stable at physiological pH. It reacts specifically with alkynes (Cu-catalyzed or
strain-promoted) to form 1,2,3-triazoles.

» Application: Used to attach fluorophores or biotin tags to the molecule after it has bound to
its biological target (post-lysis).

Part 4: Stability & Safety (Self-Validating Systems)
Working with azides requires a "defense-in-depth” safety strategy.
e The C/N Ratio Rule:

o General Safety Rule:

o For

: Carbon (6) / Nitrogen (3) = 2.

o Verdict: This compound is energy-rich and potentially explosive. The high mass of lodine
improves stability relative to lower MW azides, but it must still be treated as an explosive
hazard.

o Storage Validation:
o Store at

in amber vials.

o Check: If the liquid turns from yellow to dark brown/black, decomposition (formation of azo
compounds or polymers) has occurred. Discard via chemical waste protocols (do not
concentrate).

o Chemical Incompatibility:
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o Avoid contact with strong acids (forms
, highly toxic/explosive gas).

o Avoid transition metals in the absence of ligands (forms metal azides).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Monograph: 1-Azido-3-iodobenzene].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1523093/docs#technical-monograph-1-azido-3-
iodobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1523093/docs#technical-monograph-1-azido-3-iodobenzene
https://www.benchchem.com/product/b1523093/docs#technical-monograph-1-azido-3-iodobenzene
https://www.benchchem.com/product/b1523093/docs#technical-monograph-1-azido-3-iodobenzene
https://www.benchchem.com/product/b1523093/docs#technical-monograph-1-azido-3-iodobenzene
https://www.benchchem.com/product/b1523093?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1523093?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

